Cas no 59957-80-1 (4-[(Acetyloxy)methyl]benzenesulfonamide)

• Product Name: 4-[(Acetyloxy)methyl]benzenesulfonamide
• CAS No: 59957-80-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5532234
• Update Time: 2025-05-27

4-[(Acetyloxy)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(Acetyloxy)methyl]benzenesulfonamide

• Inchi： 1S/C9H11NO4S/c1-7(11)14-6-8-2-4-9(5-3-8)15(10,12)13/h2-5H,6H2,1H3,(H2,10,12,13)
• InChI Key： AQYNBDCXYFNDFQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(COC(C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[(Acetyloxy)methyl]benzenesulfonamide

Professional Introduction to 4-[(Acetyloxy)methyl]benzenesulfonamide (CAS No. 59957-80-1)

4-[(Acetyloxy)methyl]benzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 59957-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 4-[(Acetyloxy)methyl]benzenesulfonamide include a benzenesulfonamide moiety linked to an acetyloxy methyl group, which contributes to its unique chemical properties and reactivity.

The benzenesulfonamide group is a key pharmacophore in many drug molecules, known for its ability to interact with biological targets such as enzymes and receptors. This interaction often modulates the activity of these targets, leading to therapeutic effects. In particular, sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents. The presence of the acetyloxy methyl group in 4-[(Acetyloxy)methyl]benzenesulfonamide introduces additional functional diversity, enabling further chemical modifications and derivatization, which can enhance its biological activity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between sulfonamides and biological targets. Studies have shown that the acetyloxy methyl group can influence the binding affinity and orientation of the molecule within the active site of a target protein. This knowledge has been instrumental in designing novel sulfonamide derivatives with improved pharmacokinetic properties and reduced side effects. For instance, computational studies on 4-[(Acetyloxy)methyl]benzenesulfonamide have revealed its potential as a lead compound for developing new inhibitors targeting specific enzymes involved in metabolic pathways.

In the realm of drug discovery, the synthesis and characterization of 4-[(Acetyloxy)methyl]benzenesulfonamide have been explored through various synthetic methodologies. Modern synthetic approaches often leverage green chemistry principles to minimize waste and improve efficiency. One such approach involves the use of catalytic methods that reduce the need for harsh reagents and high temperatures. These methods not only enhance sustainability but also improve yield and purity, making them attractive for industrial-scale production.

The biological evaluation of 4-[(Acetyloxy)methyl]benzenesulfonamide has been conducted across multiple models to assess its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammatory diseases. Additionally, research has explored its interactions with bacterial enzymes, suggesting possible applications in combating antibiotic-resistant strains. The structural flexibility offered by the acetyloxy methyl group allows for fine-tuning of the molecule's properties, making it a versatile scaffold for drug development.

The role of sulfonamides in addressing global health challenges cannot be overstated. With increasing concerns about antibiotic resistance, there is a growing demand for novel antimicrobial agents. 4-[(Acetyloxy)methyl]benzenesulfonamide, with its unique structural features, presents an opportunity to contribute to this effort. Its mechanism of action may involve disrupting essential bacterial processes, thereby offering a new strategy against resistant pathogens.

The synthesis of derivatives of 4-[(Acetyloxy)methyl]benzenesulfonamide has been optimized to enhance specific biological activities. For example, modifications at the acetyloxy methyl group can alter the solubility and metabolic stability of the compound, improving its bioavailability. Such modifications are guided by structure-activity relationship (SAR) studies, which provide insights into how changes in chemical structure affect biological potency.

The development of new analytical techniques has also played a crucial role in studying 4-[(Acetyloxy)methyl]benzenesulfonamide. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of the compound's structure and purity. These techniques are essential for ensuring that synthetic products meet stringent quality standards before they proceed to biological testing.

The future prospects for 4-[(Acetyloxy)methyl]benzenesulfonamide are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical candidates. The compound's unique structural features make it a valuable asset in the drug discovery pipeline, offering potential solutions to unmet medical needs.

In conclusion, 4-[(Acetyloxy)methyl]benzenesulfonamide (CAS No. 59957-80-1) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity provide a strong foundation for developing novel therapeutic agents with broad applications in medicine. As research continues to uncover new insights into its biological activities, this compound is poised to play an important role in addressing contemporary challenges in healthcare.